Cas no 18503-48-5 (2-tert-butylquinoxaline)

• Product Name: 2-tert-butylquinoxaline
• CAS No: 18503-48-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 2784616
• PubChem ID: 4736913
• Update Time: 2025-06-29

2-tert-butylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylquinoxaline
• DTXCID50356948
• 2-(tert-butyl)quinoxaline
• 2-tert-butyl-quinoxaline
• CS-0336698
• DTXSID30406096
• 2-t-butylquinoxaline
• SCHEMBL820776
• AKOS000267390
• 18503-48-5

• Inchi： 1S/C12H14N2/c1-12(2,3)11-8-13-9-6-4-5-7-10(9)14-11/h4-8H,1-3H3
• InChI Key： MMXSHBZOILNLPJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-tert-butylquinoxaline

Introduction to 2-tert-Butylquinoxaline (CAS No. 18503-48-5)

2-tert-Butylquinoxaline (CAS No. 18503-48-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the quinoxaline family, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug discovery and development.

The molecular structure of 2-tert-butylquinoxaline consists of a quinoxaline core with a tert-butyl group attached to the 2-position. The tert-butyl substituent imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various research and industrial applications. The compound's stability, solubility, and reactivity are key factors that contribute to its utility in synthetic chemistry and medicinal chemistry.

Recent studies have highlighted the potential of 2-tert-butylquinoxaline in several areas of scientific inquiry. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored the use of 2-tert-butylquinoxaline derivatives in the development of novel anticancer agents. These derivatives have shown promising results in inhibiting the growth of various cancer cell lines, making them valuable candidates for further preclinical and clinical evaluation.

In addition to its anticancer properties, 2-tert-butylquinoxaline has been investigated for its antimicrobial activity. Studies have demonstrated that certain derivatives of this compound exhibit potent antibacterial and antifungal effects against a range of pathogens. This makes 2-tert-butylquinoxaline a potential lead compound for the development of new antimicrobial agents, which is particularly relevant given the growing global concern over antibiotic resistance.

The pharmacological profile of 2-tert-butylquinoxaline has also been studied in detail. Research has shown that this compound can modulate various biological pathways, including those involved in inflammation and oxidative stress. These findings suggest that 2-tert-butylquinoxaline may have applications in treating inflammatory diseases and conditions associated with oxidative stress, such as neurodegenerative disorders.

In the context of drug delivery systems, 2-tert-butylquinoxaline has been explored as a carrier molecule for targeted drug delivery. Its ability to form stable complexes with other therapeutic agents allows for improved bioavailability and reduced side effects. This property is particularly advantageous in the development of nanomedicines and other advanced drug delivery systems.

The synthesis of 2-tert-butylquinoxaline can be achieved through various methods, including condensation reactions and cyclization processes. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and industrial applications.

Safety considerations are an important aspect of working with any chemical compound. While 2-tert-butylquinoxaline is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols to minimize risks. Researchers should be aware of potential hazards associated with handling this compound and take appropriate precautions to ensure a safe working environment.

In conclusion, 2-tert-butylquinoxaline (CAS No. 18503-48-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique properties make it a valuable tool for developing new therapeutic agents and advancing our understanding of various biological processes. As research continues to uncover new insights into the potential uses of this compound, it is likely that its importance will only continue to grow in the scientific community.